Cas no 1494746-18-7 (1-(2-Methylpentyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-Methylpentyl)cyclopropane-1-carboxylic acid
• CAS No: 1494746-18-7
• Molecular Formula: C₁₀H₁₈O₂
• Molecular Weight: 170.248723506927
• CID: 5765663
• PubChem ID: 66025065

1-(2-Methylpentyl)cyclopropane-1-carboxylic acid Properties

Names and Identifiers

• EN300-1841662
• CS-0287976
• 1494746-18-7
• 1-(2-methylpentyl)cyclopropane-1-carboxylic acid
• AKOS015367426
• Cyclopropanecarboxylic acid, 1-(2-methylpentyl)-

• InChIKey： LCYFWPZNBAIDOD-UHFFFAOYSA-N
• Inchi： 1S/C10H18O2/c1-3-4-8(2)7-10(5-6-10)9(11)12/h8H,3-7H2,1-2H3,(H,11,12)
• SMILES： OC(C1(CC(C)CCC)CC1)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 170.130679813g/mol
• Heavy Atom Count: 12
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 267.2±8.0 °C(Predicted)
• pka: 4.81±0.20(Predicted)
• Density: 1.014±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids